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Compound of Interest

Compound Name: CE-245677

Cat. No.: B1668770 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This document provides a comprehensive guide to the safe disposal of CE-245677,

a potent Trk receptor inhibitor. While a specific Safety Data Sheet (SDS) for CE-245677 is not

publicly available, this guide synthesizes general best practices for the disposal of similar

research-grade chemical compounds.

It is imperative to consult and adhere to your institution's specific safety protocols and local,

state, and federal regulations for chemical waste disposal.

Immediate Safety and Handling Precautions
Before proceeding with disposal, ensure you are wearing appropriate Personal Protective

Equipment (PPE), including safety goggles, gloves, and a lab coat. Handle CE-245677 in a

well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or

aerosols.

Quantitative Data Summary
For reference, key physical and biological data for CE-245677 are summarized below.
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Property Value Reference

Molecular Formula C27H31N7O2 MedChemExpress

Molecular Weight 497.58 g/mol MedChemExpress

IC50 (TrkA) 1 nM MedChemExpress

IC50 (TrkB) 1 nM MedChemExpress

IC50 (Tie2) 4.7 nM MedChemExpress

Solubility in DMSO ≥ 125 mg/mL MedChemExpress

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of CE-245677
waste.

Segregation of Waste:

Do not mix CE-245677 waste with other chemical waste streams unless explicitly

permitted by your institution's hazardous waste guidelines.[1]

Keep solid waste (e.g., contaminated filter paper, weighing boats) separate from liquid

waste (e.g., unused solutions).

Containerization:

Use a dedicated, compatible, and clearly labeled hazardous waste container.[2] The

original product container can be reused if it is in good condition and properly relabeled as

"Hazardous Waste."[1]

Ensure the container has a tightly fitting cap to prevent spills and evaporation.[2]

Labeling:

Label the waste container with the words "Hazardous Waste" and the full chemical name:

"CE-245677."[2][3]
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Include the approximate concentration and quantity of the waste.[3]

Indicate the date of waste generation and the principal investigator's name and lab

location.[3]

Storage:

Store the sealed waste container in a designated and secure satellite accumulation area

within the laboratory.

Do not dispose of CE-245677 down the drain or in regular trash.[3][4][5]

Disposal Request:

Follow your institution's procedures to request a hazardous waste pickup from the

Environmental Health and Safety (EHS) office.[3]

Experimental Protocols Cited
While specific experimental protocols for CE-245677 are proprietary, its mechanism of action

as a Trk receptor inhibitor involves the disruption of signaling pathways crucial for neuronal

survival and differentiation. The binding of neurotrophins to Trk receptors initiates a signaling

cascade that can be studied using techniques such as:

Western Blotting: To detect the phosphorylation status of Trk receptors and downstream

signaling proteins like Akt and ERK in response to CE-245677 treatment.

Cell Viability Assays (e.g., MTT, CellTiter-Glo): To assess the cytotoxic or cytostatic effects of

CE-245677 on cancer cell lines that overexpress Trk receptors.

In Vivo Pharmacokinetic Studies: To determine the absorption, distribution, metabolism, and

excretion (ADME) properties of CE-245677 in animal models.

Visualizing the Disposal Workflow and Signaling
Pathway
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To further clarify the procedures and the compound's biological context, the following diagrams

are provided.

Laboratory Procedures EHS Coordination

Generate CE-245677 Waste Segregate Solid & Liquid Waste Select Compatible Waste Container Label Container: 'Hazardous Waste - CE-245677' Store in Satellite Accumulation Area Request EHS Pickup EHS Collection & Transport Final Disposal (Incineration/Landfill)

Click to download full resolution via product page

Caption: A logical workflow for the proper disposal of CE-245677 waste.
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Caption: The inhibitory action of CE-245677 on the Trk signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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